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Compound of Interest

Compound Name: Boc-N-(Allyl)-Glycine

Cat. No.: B179892

Essential Safety and Handling Guide for Boc-N-
(Allyl)-Glycine

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, storage, and

disposal of Boc-N-(Allyl)-Glycine. Adherence to these procedures is vital for ensuring
laboratory safety and maintaining the integrity of the product.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is the first line of defense against
potential exposure to Boc-N-(Allyl)-Glycine. The following table summarizes the
recommended PPE for handling this compound.
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PPE Category Item Specifications

Chemical splash goggles
Eye Protection Safety Goggles compliant with ANSI Z87.1 or
EN 166 standards.[1][2][3]

Nitrile or neoprene gloves are
recommended. Always inspect
Hand Protection Chemical-Resistant Gloves gloves before use and use

proper removal techniques.[1]

[2]

Along-sleeved lab coat is
Body Protection Laboratory Coat required to protect skin and

clothing.

All handling that may generate

dust or aerosols should be

conducted in a chemical fume
) ) ] hood.[1][2] If a fume hood is

Respiratory Protection Fume Hood or Respirator )

not available, a NIOSH-

approved respirator with an

appropriate particulate filter

may be necessary.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling Boc-N-(Allyl)-Glycine from receipt to disposal is critical for
safety and experimental success.

2.1. Storage

e Upon receipt, store Boc-N-(Allyl)-Glycine in a tightly sealed container in a cool, dry, and
well-ventilated area.[1][4]

o For long-term storage, refer to the manufacturer's recommendations, which may include
refrigeration or freezing.

2.2. Preparation and Handling
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o Preparation: Before handling, ensure that the work area, typically a chemical fume hood, is
clean and uncluttered. Assemble all necessary equipment, such as spatulas, weighing paper,
and glassware.

e Weighing and Transfer: To minimize dust formation, handle the solid compound carefully and
avoid creating airborne particles.[1]

e Dissolving: When preparing solutions, add the solid to the solvent slowly while stirring to
prevent splashing.

2.3. Spill and Exposure Procedures

Minor Spill: In the event of a small spill, absorb the material with an inert absorbent (e.g.,
sand or vermiculite).[5] The contaminated material should be placed in a sealed, suitable
container for hazardous waste disposal.

Skin Contact: Should the chemical come into contact with your skin, immediately wash the
affected area with soap and plenty of water and remove any contaminated clothing.[1][2][6]

Eye Contact: In case of eye contact, flush the eyes with copious amounts of water for at
least 15 minutes, holding the eyelids open.[4][6][7] Seek immediate medical attention.

Inhalation: If inhaled, move the individual to fresh air.[1][2][4][6] If breathing is difficult,
provide oxygen. Seek medical attention if symptoms persist.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[1][2][4][6]

Disposal Plan

Proper disposal of Boc-N-(Allyl)-Glycine and any associated waste is essential to prevent
environmental contamination and comply with regulations.

» Unused Compound: Dispose of as hazardous chemical waste in a properly labeled and
sealed container.[1]

» Contaminated Materials: Any materials, such as gloves, absorbent pads, and pipette tips,
that have come into contact with Boc-N-(Allyl)-Glycine should be disposed of in a
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designated hazardous waste container.

e Solutions: Aqueous and organic solutions containing Boc-N-(Allyl)-Glycine should be
collected in separate, appropriate hazardous waste containers. Do not pour down the drain.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Boc-N-(Allyl)-
Glycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

